Cas no 17159-28-3 (4(5H)-Oxazolone,2-(dimethylamino)-5-(4-methoxyphenyl)-)
17159-28-3 structure
Product Name:4(5H)-Oxazolone,2-(dimethylamino)-5-(4-methoxyphenyl)-
CAS No:17159-28-3
MF:C12H14N2O3
MW:234.251163005829
CID:145035
PubChem ID:204979
Update Time:2025-04-19
4(5H)-Oxazolone,2-(dimethylamino)-5-(4-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 4(5H)-Oxazolone,2-(dimethylamino)-5-(4-methoxyphenyl)-
- 2-(dimethylamino)-5-(4-methoxyphenyl)-1,3-oxazol-4-one
- 17159-28-3
- 2-(Dimethylamino)-5-(4-methoxyphenyl)-1,3-oxazol-4(5H)-one
- BRN 0795402
- 2-(Dimethylamino)-5-(p-methoxyphenyl)-2-oxazolin-4-one
- 2-Oxazolin-4-one, 2-(dimethylamino)-5-(p-methoxyphenyl)-
- DTXSID50938006
-
- Inchi: 1S/C12H14N2O3/c1-14(2)12-13-11(15)10(17-12)8-4-6-9(16-3)7-5-8/h4-7,10H,1-3H3
- InChI Key: ANZINYHLQGFOPO-UHFFFAOYSA-N
- SMILES: O1C(=NC(C1C1C=CC(=CC=1)OC)=O)N(C)C
Computed Properties
- Exact Mass: 234.10052
- Monoisotopic Mass: 234.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 320
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 51.1Ų
Experimental Properties
- Density: 1.22
- Boiling Point: 336.1°C at 760 mmHg
- Flash Point: 157.1°C
- Refractive Index: 1.568
- PSA: 51.13
4(5H)-Oxazolone,2-(dimethylamino)-5-(4-methoxyphenyl)- Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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